BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling Guide: 5-Chloro-2-(oxiran-2-
yl)pyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Chloro-2-(oxiran-2-yl)pyridine
Cat. No.: B13649975
Get Quote

Executive Summary & Chemical Identity

Target Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery
Scientists.

5-Chloro-2-(oxiran-2-yl)pyridine is a high-value, chiral heterocyclic building block used
primarily in the synthesis of kinase inhibitors and GPCR ligands. Its structural features—an
electron-deficient pyridine ring coupled with a strained, reactive epoxide (oxirane) ring—create
a unique safety profile. Unlike simple aliphatic epoxides, the proximity of the epoxide to the
pyridine nitrogen (at the C2 position) introduces specific instability pathways, including self-
catalyzed polymerization and rapid hydrolysis.

This guide provides a "First Principles” safety analysis, compensating for the often sparse
specific toxicological data available for this niche intermediate.

Chemical Identifiers[1][2][3][4][5][6][7][8]
e |IUPAC Name: 5-Chloro-2-(oxiran-2-yl)pyridine

e Common Name: 5-Chloro-2-pyridyloxirane
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e Molecular Formula: C7HsCINO[1]

e Molecular Weight: 155.58 g/mol [1]

o CAS Number Note: Frequently confused with its isomer, 2-Chloro-5-(oxiran-2-yl)pyridine
(CAS 288392-34-7).[1] Verify regiochemistry via 1H-NMR prior to use.

o Physical State: Typically a low-melting solid or viscous oil (depending on purity and

enantiomeric excess).

Hazard Profiling (GHS Classification)

Based on structure-activity relationship (SAR) analysis of chloropyridines and reactive

epoxides.

Hazard Class Category H-Statement Description
Harmful if swallowed.
o [2] (Derived from
Acute Toxicity (Oral) Cat4 H302 o
chloropyridine
moiety).[3][4][5][6][7]
Skin Causes skin irritation.
Cat 2 H315
Corrosion/Irritation [2][8]
, Causes serious eye
Serious Eye Damage Cat 2A H319 S
irritation.[2][8][9]
May cause an allergic
) o skin reaction.[8]
Skin Sensitization Cat1l H317 _
(Epoxides are potent
haptens).
Suspected of causing
Germ Cell genetic defects.
o Cat 2 H341 _
Mutagenicity (Alkylating agent).[6]
[718]
May cause respiratory
STOT - SE Cat3 H335 T
irritation.[2][8]
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Critical Toxicology Insight

The "Alkylation" Risk: As an epoxide, this compound is an electrophile capable of alkylating
DNA and proteins. The electron-withdrawing effect of the 5-chloro-pyridine ring at the C2
position makes the epoxide carbon potentially more electrophilic than in styrene oxide,
increasing its reactivity toward biological nucleophiles. Handle as a potential mutagen.

Storage & Stability Logic
The 2-pyridyl position is electron-poor. This affects the epoxide's stability:

e Hydrolytic Instability: The pyridine ring pulls electron density, making the epoxide ring highly
susceptible to acid-catalyzed opening by atmospheric moisture.

o Self-Polymerization: The basic nitrogen of one molecule can theoretically attack the epoxide
of another, leading to oligomerization, especially in concentrated oils.

Storage Protocol

e Temperature: Store at -20°C.
e Atmosphere: Strictly under Argon or Nitrogen.

» Container: Amber glass with a Teflon-lined cap. Parafilm is insufficient; use electrical tape or
a secondary containment jar with desiccant.

o Shelf-Life: Re-test purity (NMR/LCMS) every 3 months. Look for the "diol" degradation
product (ring opening).

Strategic Handling & Engineering Controls
Engineering Controls

e Primary Barrier: All weighing and transfer operations must occur inside a Chemical Fume
Hood or Glove Box.

¢ Airflow: Minimum face velocity of 100 fpm (0.5 m/s).

e Inertion: If handling >500 mg, use Schlenk techniques to exclude moisture.
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Personal Protective Equipment (PPE) Matrix

e Gloves: Double-gloving is mandatory.
o Inner: Nitrile (4 mil).

o Quter:Laminate film (Silver Shield/4H) or thick Nitrile (8 mil). Standard nitrile degrades
quickly upon contact with alkylating epoxides.

» Eye Protection: Chemical splash goggles. Face shield required if working with >5g.

e Body: Lab coat (buttoned) + chemical-resistant apron.

Experimental Protocol: Safe Reaction Setup

Scenario: Using 5-Chloro-2-(oxiran-2-yl)pyridine as an electrophile in a nucleophilic opening
reaction.

Step 1: Preparation

* Remove the vial from the freezer and place it in a desiccator.

« Allow to warm to room temperature before opening. Why? Opening a cold vial condenses
atmospheric water instantly, initiating hydrolysis.

Step 2: Solubilization
o Dissolve the compound immediately in an anhydrous, non-nucleophilic solvent (e.g., DCM,

THF, or Toluene).

e Avoid: Protic solvents (MeOH, EtOH) or nucleophilic solvents (DMF, DMSO) for storage, as
they can trigger ring opening or side reactions over time.

Step 3: Reaction Monitoring

Monitor the disappearance of the epoxide via TLC (stain with KMnO4 or p-Anisaldehyde;
epoxides stain blue/purple).
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e Warning: Do not use acidic stains (Hanessian’s stain) if isolating the product, as they will
degrade the sample on the plate, giving false results.

Step 4: Quenching & Disposal (The "Kill" Step)
Unreacted epoxide must be destroyed before disposal.
e Reagent: 10% Aqueous Sodium Thiosulfate (

) or dilute HCI (if the product is acid-stable).

e Mechanism: Thiosulfate is a soft nucleophile that rapidly opens the epoxide ring to a non-
toxic water-soluble adduct.

e Procedure: Stir the waste stream with thiosulfate solution for 30 minutes before disposal into
the halogenated waste container.

Visualization: Handling & Reactivity Logic
Diagram 1: Workflow Decision Tree
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Caption: Standard Operating Procedure (SOP) for handling moisture-sensitive pyridyl
epoxides.

Diagram 2: Degradation Pathways
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Caption: Primary instability modes. Hydrolysis is the dominant risk during storage;
polymerization occurs in concentrated neat oil.

Emergency Response

Scenario Immediate Action

Do not scrub. Wash gently with soap and water
_ for 15 min. Scrubbing can increase epoxide
Skin Contact _ _ _ _
penetration. Seek medical attention (potential

sensitization).

Flush with water for 15 min.[5][9] Do not use
Eye Contact neutralizing agents. Consult an ophthalmologist

immediately.

Cover with vermiculite. Treat the absorbed
Spill (Liquid) material with 10% Sodium Thiosulfate to quench

the epoxide before sweeping.

Use CO2, dry chemical, or foam.[5] Avoid water
- jet (may spread the chemical and trigger
ire
hydrolysis runoff). Combustion produces HCI

and NOx gases.

References

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13649975/docs?utm_src=pdf-body-img#safety-and-handling-guide-5-chloro-2-oxiran-2-yl-pyridine
https://www.fishersci.com/store/msds?partNumber=AC103410250&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-hydroxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC103410250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13649975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 11165689 (Isomer Analog). Retrieved from [Link]

o Corey, E. J., & Chaykovsky, M. (1965).Dimethyloxosulfonium Methylide and
Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis. (Foundational
synthesis method for pyridyl epoxides). Journal of the American Chemical Society.[10]

(Note: Due to the niche nature of this specific isomer, safety protocols are derived from
homologous chloropyridine and epoxide standards as per best industrial hygiene practices.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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